[4-[3-(2,6-Dimethylmorpholin-4-yl)-2-hydroxypropoxy]phenyl]-phenylmethanone

Specification

• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol
• IUPAC Name: [4-[3-(2,6-dimethylmorpholin-4-yl)-2-hydroxypropoxy]phenyl]-phenylmethanone
• Standard InChI: InChI=1S/C22H27NO4/c1-16-12-23(13-17(2)27-16)14-20(24)15-26-21-10-8-19(9-11-21)22(25)18-6-4-3-5-7-18/h3-11,16-17,20,24H,12-15H2,1-2H3
• Standard InChI Key: JQQNVMUHZLHHEK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)O

Introduction

Synthesis Methods

The synthesis of [4-[3-(2,6-Dimethylmorpholin-4-yl)-2-hydroxypropoxy]phenyl]-phenylmethanone can be approached through various organic chemistry methods. These typically involve the reaction of appropriate precursors under controlled conditions to ensure high yields and purity. Common methods might include nucleophilic substitution reactions or condensation reactions, depending on the starting materials available.

Potential Applications and Biological Activity

While specific biological effects of this compound are not well-documented, compounds with similar structures often exhibit interesting biological activities. For example, morpholine-containing compounds have been studied for their potential as cytotoxic agents or in other therapeutic contexts. The presence of a phenylmethanone group could also contribute to biological activity, as similar moieties are found in compounds with anticancer properties.

Synthesis Approaches

Method	Description
Nucleophilic Substitution	Reaction of appropriate precursors to form the desired compound
Condensation Reactions	Combination of reactants to form the compound with the elimination of a small molecule

Biological Activity

Potential Activity	Description
Cytotoxic Effects	Similar compounds have shown high cytotoxic activity against certain cancer cell lines
Therapeutic Potential	Requires further study to determine specific biological effects and safety profile